Cas no 2580199-41-1 (Ethyl 4-(2-aminoethyl)-3-hydroxybenzoate)

• Product Name: Ethyl 4-(2-aminoethyl)-3-hydroxybenzoate
• CAS No: 2580199-41-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5660634
• PubChem ID: 165892572
• Update Time: 2025-06-08

Ethyl 4-(2-aminoethyl)-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-aminoethyl)-3-hydroxybenzoate
• EN300-27723488
• 2580199-41-1
• Ethyl 4-(2-aminoethyl)-3-hydroxybenzoate

• Inchi： 1S/C11H15NO3/c1-2-15-11(14)9-4-3-8(5-6-12)10(13)7-9/h3-4,7,13H,2,5-6,12H2,1H3
• InChI Key： AVTWILBFNUAVOQ-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)OCC)C=CC=1CCN

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.6Ų

Additional information on Ethyl 4-(2-aminoethyl)-3-hydroxybenzoate

Comprehensive Overview of Ethyl 4-(2-aminoethyl)-3-hydroxybenzoate (CAS No. 2580199-41-1): Properties, Applications, and Innovations

Ethyl 4-(2-aminoethyl)-3-hydroxybenzoate (CAS No. 2580199-41-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This ester derivative combines a hydroxybenzoate backbone with an aminoethyl side chain, offering versatile reactivity for drug design and material science. With the rise of targeted drug delivery and small-molecule therapeutics, researchers are increasingly exploring compounds like this for their potential in modulating biological pathways.

The molecular structure of Ethyl 4-(2-aminoethyl)-3-hydroxybenzoate includes a 3-hydroxybenzoate core, which is known for its antioxidant properties, and an ethyl ester group that enhances solubility in organic solvents. The 2-aminoethyl moiety further allows for functionalization, making it a valuable intermediate in synthesizing peptide mimetics or enzyme inhibitors. Recent studies highlight its relevance in neurodegenerative disease research, where similar compounds are investigated for their ability to cross the blood-brain barrier.

In the context of green chemistry, CAS No. 2580199-41-1 aligns with trends toward sustainable synthesis. Its derivatives are being evaluated for biodegradable polymers and non-toxic catalysts, addressing environmental concerns in industrial applications. Analytical techniques like HPLC and NMR are critical for characterizing its purity, especially given the demand for high-precision intermediates in API manufacturing.

From a commercial perspective, suppliers of Ethyl 4-(2-aminoethyl)-3-hydroxybenzoate emphasize its role in custom synthesis and contract research organizations (CROs). The compound’s structure-activity relationship (SAR) is a focal point for medicinal chemists optimizing lead compounds. Notably, its logP and hydrogen bonding capacity make it a candidate for QSAR modeling in drug discovery pipelines.

Emerging applications include its use in fluorescent probes for cellular imaging, leveraging the hydroxybenzoate group’s photostability. As AI-driven drug discovery accelerates, datasets featuring CAS No. 2580199-41-1 analogs contribute to machine learning models predicting bioavailability and toxicity profiles. This intersection of chemistry and computational biology underscores its multidisciplinary importance.

Regulatory compliance for Ethyl 4-(2-aminoethyl)-3-hydroxybenzoate adheres to REACH and GMP standards, ensuring safety in laboratory use. Storage recommendations typically include anhydrous conditions to preserve the aminoethyl group’s reactivity. For researchers, protocols for handling such compounds often cite nitrogen atmosphere techniques to prevent degradation.

Future directions may explore its utility in nanocarrier systems for controlled release formulations, capitalizing on the ester’s hydrolytic sensitivity. With precision medicine advancing, derivatives of CAS No. 2580199-41-1 could play pivotal roles in personalized therapeutics, particularly in oncology and immunology. Collaborative efforts between academia and industry continue to expand its potential.